Etoricoxib N1’-Oxide
Etoricoxib N1’-Oxide
Brand Name:
Vulcanchem
CAS No.:
325855-74-1
VCID:
VC0131789
InChI:
InChI=1S/C18H15ClN2O3S/c1-12-3-4-14(11-21(12)22)18-17(9-15(19)10-20-18)13-5-7-16(8-6-13)25(2,23)24/h3-11H,1-2H3
SMILES:
CC1=[N+](C=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C)[O-]
Molecular Formula:
C18H15ClN2O3S
Molecular Weight:
374.839
Etoricoxib N1’-Oxide
CAS No.: 325855-74-1
Reference Standards
VCID: VC0131789
Molecular Formula: C18H15ClN2O3S
Molecular Weight: 374.839
| CAS No. | 325855-74-1 |
|---|---|
| Product Name | Etoricoxib N1’-Oxide |
| Molecular Formula | C18H15ClN2O3S |
| Molecular Weight | 374.839 |
| IUPAC Name | 5-chloro-2-(6-methyl-1-oxidopyridin-1-ium-3-yl)-3-(4-methylsulfonylphenyl)pyridine |
| Standard InChI | InChI=1S/C18H15ClN2O3S/c1-12-3-4-14(11-21(12)22)18-17(9-15(19)10-20-18)13-5-7-16(8-6-13)25(2,23)24/h3-11H,1-2H3 |
| Standard InChIKey | KMLFAHIIJSUUPX-UHFFFAOYSA-N |
| SMILES | CC1=[N+](C=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C)[O-] |
| Synonyms | 5-Chloro-6’-methyl-3-[4-(methylsulfonyl)phenyl]-2,3’-bipyridine 1’-Oxide; |
| PubChem Compound | 44266508 |
| Last Modified | Nov 11 2021 |
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